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Compound of Interest

Compound Name: Tricos-22-enoyl chloride

Cat. No.: B15424956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) or detailed, validated laboratory protocols for

Tricos-22-enoyl chloride were found in a comprehensive search of available literature. The

following application notes and protocols have been developed based on the general chemical

properties of long-chain aliphatic acyl chlorides and safety data for the parent carboxylic acid,

tricosanoic acid. It is imperative that all laboratory work is conducted by trained personnel in a

controlled environment, and a thorough risk assessment is performed before commencing any

experimental work.

Introduction
Tricos-22-enoyl chloride is a long-chain unsaturated acyl chloride. Acyl chlorides are highly

reactive compounds that serve as valuable intermediates in organic synthesis.[1][2][3] They are

particularly useful for the acylation of a wide range of nucleophiles, including alcohols, amines,

and water, to form esters, amides, and carboxylic acids, respectively.[2][4][5] Due to their high

reactivity, special care must be taken during handling and storage to prevent accidents and

ensure the integrity of the compound.[1][2]

Safety Precautions and Handling
Tricos-22-enoyl chloride is expected to be a corrosive and moisture-sensitive compound.

Contact with skin and eyes can cause severe burns.[6] Inhalation of vapors can cause

respiratory tract irritation.[6][7] The following handling procedures are mandatory:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and chemical splash goggles with a face shield.

Ventilation: All manipulations of Tricos-22-enoyl chloride must be performed in a certified

chemical fume hood to avoid inhalation of corrosive vapors.

Moisture Control: This compound is highly sensitive to moisture and will react violently with

water to produce hydrochloric acid.[4] All glassware and reaction vessels must be thoroughly

dried before use, and reactions should be conducted under an inert atmosphere (e.g.,

nitrogen or argon).

Storage: Store Tricos-22-enoyl chloride in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as water, alcohols, and bases. The

recommended storage temperature is typically 2-8°C.[6]

First Aid Measures:

Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[6]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Physicochemical Data (Predicted)
As no specific data for Tricos-22-enoyl chloride is available, the following table presents

predicted properties based on its structure as a long-chain unsaturated acyl chloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.chemguide.co.uk/organicprops/acylchlorides/oxygen.html
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1b3dyeHFwNzFzNmRpY3d5NDZtODUya3MzamwxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--adf4263c55884f4c0fd516fa1ef4a437b06f18eb/2433-96-7_9268AL_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1b3dyeHFwNzFzNmRpY3d5NDZtODUya3MzamwxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--adf4263c55884f4c0fd516fa1ef4a437b06f18eb/2433-96-7_9268AL_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1b3dyeHFwNzFzNmRpY3d5NDZtODUya3MzamwxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--adf4263c55884f4c0fd516fa1ef4a437b06f18eb/2433-96-7_9268AL_SDS.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI1b3dyeHFwNzFzNmRpY3d5NDZtODUya3MzamwxIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnMjQzMy05Ni03XzkyNjhBTF9TRFMucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--adf4263c55884f4c0fd516fa1ef4a437b06f18eb/2433-96-7_9268AL_SDS.pdf
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15424956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Predicted Value Notes

Molecular Formula C₂₃H₄₃ClO

Molecular Weight 371.04 g/mol

Appearance
Colorless to pale yellow liquid

or low-melting solid.

Shorter-chain acyl chlorides

are typically colorless liquids.

[3][5] The long alkyl chain may

result in a waxy solid at room

temperature.

Odor Pungent, acrid
Characteristic of acyl chlorides.

[3]

Boiling Point > 200 °C (at reduced pressure)

High molecular weight

suggests a high boiling point,

likely requiring vacuum

distillation to prevent

decomposition.

Melting Point Not available

Likely a low-melting solid. For

comparison, the parent

saturated carboxylic acid,

tricosanoic acid, has a melting

point of 79.1 °C.

Solubility

Soluble in aprotic organic

solvents (e.g., DCM, THF,

hexanes). Insoluble and reacts

with water and protic solvents

(e.g., alcohols).

Acyl chlorides are generally

soluble in organic solvents.[2]

Reaction with water is a

defining characteristic of acyl

chlorides.[4]

Experimental Protocols
General Workflow for Handling and Use
The following diagram outlines a general workflow for handling Tricos-22-enoyl chloride in a

laboratory setting.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://en.wikipedia.org/wiki/Acryloyl_chloride
https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://byjus.com/chemistry/acid-chloride/
https://www.chemguide.co.uk/organicprops/acylchlorides/oxygen.html
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15424956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Tricos-22-enoyl Chloride

Preparation

Handling

Cleanup and Disposal

Don PPE
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Work in Fume Hood

Prepare Inert Atmosphere
(Nitrogen/Argon)

Dry Glassware

Transfer Tricos-22-enoyl chloride
via Syringe/Cannula

Add to Reaction Mixture
(Under Inert Atmosphere)

Quench Excess Reagent
(e.g., with isopropanol)

Dispose of Waste in
Designated Halogenated Waste

Remove and Dispose of
Contaminated PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling Tricos-22-enoyl chloride.
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Protocol for Acylation of an Alcohol (Ester Formation)
This protocol describes a general procedure for the synthesis of an ester from Tricos-22-enoyl
chloride and a generic primary alcohol.

Materials:

Tricos-22-enoyl chloride

Primary alcohol (e.g., ethanol, butanol)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Tertiary amine base (e.g., triethylamine or pyridine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, magnetic stirrer, syringes, needles, and standard glassware for workup.

Procedure:

Under an inert atmosphere (N₂ or Ar), dissolve the primary alcohol (1.0 equivalent) and the

tertiary amine base (1.2 equivalents) in anhydrous DCM in a dried round-bottom flask.

Cool the solution to 0 °C in an ice bath.

Slowly add Tricos-22-enoyl chloride (1.1 equivalents) to the stirred solution via a syringe.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the

reaction is complete as monitored by TLC or other appropriate analytical techniques.

Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

ester.
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Purify the crude product by column chromatography on silica gel as needed.

Ester Synthesis Pathway

Tricos-22-enoyl Chloride

Tricos-22-enoyl Ester

Primary Alcohol (R-OH) Tertiary Amine Base

Amine Hydrochloride Salt

Click to download full resolution via product page

Caption: Reaction pathway for the formation of an ester from Tricos-22-enoyl chloride.

Protocol for Acylation of an Amine (Amide Formation)
This protocol outlines a general procedure for the synthesis of an amide from Tricos-22-enoyl
chloride and a generic primary or secondary amine.

Materials:

Tricos-22-enoyl chloride

Primary or secondary amine (e.g., butylamine, diethylamine)

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Tertiary amine base (e.g., triethylamine or pyridine, if the amine substrate is used as its salt)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask, magnetic stirrer, syringes, needles, and standard glassware for workup.

Procedure:

Under an inert atmosphere (N₂ or Ar), dissolve the amine (1.0 equivalent) in anhydrous DCM

in a dried round-bottom flask. If the amine is used as a hydrochloride salt, add 2.2

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15424956?utm_src=pdf-body-img
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.benchchem.com/product/b15424956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15424956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


equivalents of a tertiary amine base.

Cool the solution to 0 °C in an ice bath.

Slowly add Tricos-22-enoyl chloride (1.1 equivalents) to the stirred solution via a syringe.

Allow the reaction mixture to warm to room temperature and stir for 1-3 hours, or until the

reaction is complete.

Quench the reaction with water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2x).

Combine the organic layers, wash with dilute HCl (if a tertiary amine base was used), then

with saturated aqueous sodium bicarbonate, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

amide.

Purify the crude product by recrystallization or column chromatography as needed.
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Amide Synthesis Experimental Workflow

Dissolve Amine in Anhydrous DCM
(Under Inert Atmosphere)

Cool to 0 °C

Slowly Add Tricos-22-enoyl Chloride

Stir at Room Temperature (1-3h)

Quench with Water

Extract with DCM

Wash Organic Layer

Dry over Na₂SO₄

Concentrate in vacuo

Purify (Chromatography/Recrystallization)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of an amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fiveable.me [fiveable.me]

2. byjus.com [byjus.com]

3. chemguide.co.uk [chemguide.co.uk]

4. chemguide.co.uk [chemguide.co.uk]

5. Acryloyl chloride - Wikipedia [en.wikipedia.org]

6. sds.metasci.ca [sds.metasci.ca]

7. agilent.com [agilent.com]

To cite this document: BenchChem. [Application Notes and Protocols for Tricos-22-enoyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15424956#laboratory-protocols-for-handling-tricos-
22-enoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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